Cas no 5106-00-3 ((S)-METHYL 3-(4-HYDROXY-3-NITROPHENYL)-2-(2,2,2-TRIFLUOROACETYLAMINO)PROPIONATE)

• Product Name: (S)-METHYL 3-(4-HYDROXY-3-NITROPHENYL)-2-(2,2,2-TRIFLUOROACETYLAMINO)PROPIONATE
• CAS No: 5106-00-3
• MF: C₁₂H₁₁F₃N₂O₆
• MW: 336.220753908157
• MDL: MFCD09878838
• CID: 934666
• PubChem ID: 2333343
• Update Time: 2025-06-28

(S)-METHYL 3-(4-HYDROXY-3-NITROPHENYL)-2-(2,2,2-TRIFLUOROACETYLAMINO)PROPIONATE Chemical and Physical Properties

Names and Identifiers

• (S)-METHYL 3-(4-HYDROXY-3-NITROPHENYL)-2-(2,2,2-TRIFLUOROACETYLAMINO)PROPIONATE
• methyl (2S)-3-(4-hydroxy-3-nitrophenyl)-2-[(2,2,2-trifluoroacetyl)amino]propanoate
• (S)-3-(4-Hydroxy-3-nitro-phenyl)-2-(2,2,2-trifluoro-acetylamino)-propionic acid methyl ester
• N-(trifluoroacetyl)-3-nitro-L-tyrosine methyl ester
• 5106-00-3
• Methyl 3-nitro-N-(trifluoroacetyl)-L-tyrosinate
• DTXSID50368142
• (S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoate
• MFCD09878838

• MDL： MFCD09878838
• Inchi： 1S/C12H11F3N2O6/c1-23-10(19)7(16-11(20)12(13,14)15)4-6-2-3-9(18)8(5-6)17(21)22/h2-3,5,7,18H,4H2,1H3,(H,16,20)/t7-/m0/s1
• InChI Key： ZGAYOJCPMFXFRG-ZETCQYMHSA-N
• SMILES： FC(C(N[C@H](C(=O)OC)CC1C=CC(=C(C=1)[N+](=O)[O-])O)=O)(F)F

Computed Properties

• Exact Mass: 336.05700
• Monoisotopic Mass: 336.05692056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.45000
• LogP: 1.97710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-METHYL 3-(4-HYDROXY-3-NITROPHENYL)-2-(2,2,2-TRIFLUOROACETYLAMINO)PROPIONATE

Comprehensive Analysis of (S)-Methyl 3-(4-Hydroxy-3-Nitrophenyl)-2-(2,2,2-Trifluoroacetylamino)Propionate (CAS No. 5106-00-3)

The compound (S)-Methyl 3-(4-Hydroxy-3-Nitrophenyl)-2-(2,2,2-Trifluoroacetylamino)Propionate, identified by its CAS No. 5106-00-3, is a specialized chiral intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the 4-hydroxy-3-nitrophenyl moiety and the trifluoroacetylamino group, make it a valuable building block for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing enzyme inhibitors and targeted drug delivery systems.

In recent years, the demand for chiral synthons like (S)-Methyl 3-(4-Hydroxy-3-Nitrophenyl)-2-(2,2,2-Trifluoroacetylamino)Propionate has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound's nitrophenol derivative structure aligns with current trends in sustainable catalysis, as it can participate in eco-friendly reduction reactions. Laboratories frequently search for high-purity CAS 5106-00-3 suppliers to support projects related to structure-activity relationship (SAR) studies and molecular docking simulations.

The trifluoroacetyl protection group in this molecule offers exceptional stability during multi-step syntheses, addressing common challenges in peptide mimetics development. Its methyl ester functionality further enhances solubility in organic solvents, making it ideal for high-throughput screening applications. Many academic papers discussing nitroaromatic compounds cite this material as a key intermediate for creating fluorescence probes and bioimaging agents, reflecting its growing importance in diagnostic chemistry.

From a technical perspective, the ortho-nitro para-hydroxy substitution pattern in 5106-00-3 enables selective functionalization at multiple positions, which is crucial for designing allosteric modulators. Recent patent literature reveals its utility in preparing kinase-targeting compounds, particularly in cancer research applications where chiral purity is paramount. The compound's logP value and hydrogen bonding capacity make it a subject of interest in QSAR modeling communities.

Quality control protocols for (S)-Methyl 3-(4-Hydroxy-3-Nitrophenyl)-2-(2,2,2-Trifluoroacetylamino)Propionate typically involve HPLC chiral separation and LC-MS characterization, ensuring compliance with ICH guidelines for pharmaceutical intermediates. The compound's stability under various pH conditions and thermal profiles has been documented in several process chemistry publications, making it reliable for scale-up production.

Emerging applications in bioconjugation chemistry have highlighted the compound's reactivity with click chemistry reagents, particularly in constructing antibody-drug conjugates (ADCs). Its electron-withdrawing nitro group facilitates nucleophilic aromatic substitution reactions, a property exploited in developing PET tracer precursors. These cutting-edge applications position CAS 5106-00-3 as a compound of strategic importance in modern medicinal chemistry pipelines.

Environmental considerations regarding nitroaromatic compounds have led to improved synthetic routes for (S)-Methyl 3-(4-Hydroxy-3-Nitrophenyl)-2-(2,2,2-Trifluoroacetylamino)Propionate that minimize waste generation. Contemporary flow chemistry approaches demonstrate enhanced atom economy in its production, addressing industry demands for green synthetic methods. These advancements correlate with increased search queries for eco-friendly chiral building blocks across scientific databases.

The compound's X-ray crystallography data reveals interesting molecular packing characteristics that inform cocrystal engineering strategies. Such structural insights are valuable for designing polymorph-controlled formulations, a hot topic in pharmaceutical development circles. Analytical method development for enantiomeric excess determination of this material remains an active research area, with new chiral stationary phases being evaluated for optimal separation.

In computational chemistry, the molecular electrostatic potential of 5106-00-3 has been modeled to predict its intermolecular interactions with biological targets. These simulations support rational drug design efforts, particularly in fragment-based drug discovery platforms. The compound's balanced lipophilicity profile makes it a frequent subject in ADMET prediction studies, bridging the gap between in silico modeling and experimental validation.

Supply chain dynamics for (S)-Methyl 3-(4-Hydroxy-3-Nitrophenyl)-2-(2,2,2-Trifluoroacetylamino)Propionate reflect broader trends in fine chemical distribution, with emphasis on GMP-compliant manufacturing and cold chain logistics for temperature-sensitive intermediates. The compound's shelf life under various storage conditions is frequently queried in chemical forum discussions, indicating practical concerns among end-users.